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molecular formula C11H18N2 B8629007 N~1~-(Pentan-3-yl)benzene-1,2-diamine CAS No. 66382-02-3

N~1~-(Pentan-3-yl)benzene-1,2-diamine

Cat. No. B8629007
CAS RN: 66382-02-3
M. Wt: 178.27 g/mol
InChI Key: RPBODGMWEDJMHX-UHFFFAOYSA-N
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Patent
US04240822

Procedure details

In a 2 liter Paar hydrogenator is placed 2.5 grams of 10% palladium on carbon catalyst, 800 milliliters of absolute alcohol and 250 grams of o-nitro-N-(1-ethylpropyl)aniline. Hydrogen is introduced and the reduction takes about 21/2 hrs. The reaction is exothermic and the temperature subsides as the reaction goes to completion. The catalyst is removed by filtration and the ethanol evaporated to yield a nearly quantitative yield (214 grams) of product as a dark oil. A pure sample is obtained by vacuum distillation b.p. 2.0 mm Hg=125°-126° C.
Name
o-nitro-N-(1-ethylpropyl)aniline
Quantity
250 g
Type
reactant
Reaction Step One
[H][H]
Name
Hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
palladium on carbon
Quantity
2.5 g
Type
catalyst
Reaction Step Three
[Compound]
Name
alcohol
Quantity
800 mL
Type
solvent
Reaction Step Four
Name
product

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:15]=[CH:14][CH:13]=[CH:12][C:5]=1[NH:6][CH:7]([CH2:10][CH3:11])[CH2:8][CH3:9])([O-])=O.[H][H]>[Pd]>[CH2:8]([CH:7]([NH:6][C:5]1[CH:12]=[CH:13][CH:14]=[CH:15][C:4]=1[NH2:1])[CH2:10][CH3:11])[CH3:9]

Inputs

Step One
Name
o-nitro-N-(1-ethylpropyl)aniline
Quantity
250 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C(NC(CC)CC)C=CC=C1
Step Two
[H][H]
Name
Hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
Name
palladium on carbon
Quantity
2.5 g
Type
catalyst
Smiles
[Pd]
Step Four
[Compound]
Name
alcohol
Quantity
800 mL
Type
solvent
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
2 hrs
Duration
2 h
CUSTOM
Type
CUSTOM
Details
The catalyst is removed by filtration
CUSTOM
Type
CUSTOM
Details
the ethanol evaporated

Outcomes

Product
Name
product
Type
product
Smiles
C(C)C(CC)NC1=C(C=CC=C1)N
Measurements
Type Value Analysis
AMOUNT: MASS 214 g
YIELD: CALCULATEDPERCENTYIELD 100%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.